3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 1,3-benzodioxole-5-carboxylate

• IUPAC Name: [3-(4-methoxyphenyl)-2-methyl-4-oxochromen-7-yl] 1,3-benzodioxole-5-carboxylate
• InChI: InChI=1S/C25H18O7/c1-14-23(15-3-6-17(28-2)7-4-15)24(26)19-9-8-18(12-21(19)31-14)32-25(27)16-5-10-20-22(11-16)30-13-29-20/h3-12H,13H2,1-2H3
• InChI Key: MPIXRNVUYONTMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)C3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)OC
• Molecular Formula: C25H18O7
• Molecular Weight: 430.4 g/mol

Description

“3-(4-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 1,3-benzodioxole-5-carboxylate” is a chemical compound with the molecular formula C24H16O7. It has an average mass of 416.380 Da and a monoisotopic mass of 416.089600 Da.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its molecular formula, C24H16O7. This indicates that it contains 24 carbon atoms, 16 hydrogen atoms, and 7 oxygen atoms.

Scientific Research Applications

Antibacterial Activity and Organic Synthesis

A study conducted by Behrami and Dobroshi (2019) explored the synthesis of compounds related to 4-hydroxy-chromen-2-one, showcasing their significant antibacterial activity against strains such as Staphylococcus aureus, E. coli, and Bacillus cereus. This research emphasizes the compound's potential in developing new antibacterial agents and its role in organic synthesis processes Behrami & Dobroshi, 2019.

Chemical Properties and Ligand Synthesis

In a separate study, Budzisz, Małecka, and Nawrot (2004) investigated the synthesis and structure of highly substituted pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions. This study highlights the compound's utility in forming complex ligands, potentially useful in catalysis and material science Budzisz et al., 2004.

Antifungal and Antibacterial Derivatives Synthesis

Tiwari et al. (2018) reported the ionic liquid-promoted synthesis of novel chromone-pyrimidine coupled derivatives, assessing their antimicrobial activities. This study underscores the compound's versatility in synthesizing derivatives with significant antimicrobial properties, offering a pathway to new drug development Tiwari et al., 2018.

Novel Glycoside Lactone Derivative Synthesis

Research by Zhang, Du, Liu, and Zhu (2001) introduced a novel glycoside lactone derivative, showcasing the compound's role in the synthesis of structurally complex and biologically relevant molecules. This research opens avenues for the compound's application in developing new therapeutic agents and exploring biological pathways Zhang et al., 2001.

Future Directions

Future research could focus on further understanding the anticancer activity of this compound and similar compounds. This could involve detailed structure-activity relationship studies and mechanistic studies.